Cas no 2060046-36-6 (3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one
• CAS No: 2060046-36-6
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD30488804
• CID: 5613642
• PubChem ID: 131492633
• Update Time: 2025-10-19

3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 2060046-36-6
• EN300-330899
• 3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one
• 1H-Isoindol-1-one, 3-(aminomethyl)-6-chloro-2,3-dihydro-2-methyl-

• MDL： MFCD30488804
• Inchi： 1S/C10H11ClN2O/c1-13-9(5-12)7-3-2-6(11)4-8(7)10(13)14/h2-4,9H,5,12H2,1H3
• InChI Key： LUMTVWCCZRHUMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(N(C)C2CN)=O

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 362.3±42.0 °C(Predicted)
• pka: 8.90±0.29(Predicted)

Additional information on 3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one

Introduction to 3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one (CAS No. 2060046-36-6) in Modern Chemical and Pharmaceutical Research

3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one, identified by its CAS number 2060046-36-6, is a structurally intriguing heterocyclic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This molecule, featuring a combination of nitrogen-containing rings and functional groups, presents a unique scaffold that is highly versatile for medicinal chemistry applications. The presence of both an aminomethyl side chain and a chloro substituent on the isoindole core creates multiple sites for chemical modification, making it a valuable building block for the synthesis of novel bioactive agents.

The dihydroisoindolone backbone of this compound contributes to its potential pharmacological properties by providing a rigid yet flexible framework that can interact with biological targets. Recent studies have highlighted the importance of isoindole derivatives in drug discovery, particularly for their role in modulating enzyme activity and receptor binding. The methyl group at the 2-position further enhances the structural diversity of this molecule, enabling researchers to fine-tune its physicochemical properties for optimal pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, 3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one has been explored as a precursor in the development of small-molecule inhibitors targeting various therapeutic pathways. For instance, modifications to the aminomethyl group have been investigated for their potential to enhance binding affinity to protein kinases, which are key players in cancer and inflammatory diseases. Additionally, the chloro substituent has been leveraged in cross-coupling reactions to introduce additional functional moieties, expanding the synthetic utility of this compound.

One notable application of this compound lies in its use as an intermediate in the synthesis of protease inhibitors. Proteases play critical roles in numerous biological processes, including signal transduction and viral replication. By designing derivatives of 3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one that target specific protease enzymes, researchers aim to develop treatments for conditions such as HIV/AIDS and autoimmune disorders. The flexibility provided by the dihydroisoindolone core allows for precise tuning of inhibitory activity while minimizing off-target effects.

Another area where this compound has shown promise is in the development of antimicrobial agents. The unique structural features of 3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one enable it to interact with bacterial cell wall biosynthesis pathways, disrupting essential processes that contribute to pathogenicity. Preliminary studies have demonstrated its efficacy against resistant bacterial strains, suggesting that further optimization could yield novel antibiotics with improved therapeutic profiles.

The synthetic accessibility of 3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindol-1-one also makes it an attractive candidate for large-scale production and industrial applications. Advances in catalytic methods have enabled efficient transformations at multiple positions within its structure, streamlining the synthesis process and reducing costs. This accessibility is crucial for transitioning promising candidates from academic research into clinical development pipelines.

Recent computational studies have further illuminated the potential of this compound by predicting its binding modes to various biological targets using molecular docking simulations. These simulations have provided insights into how structural modifications can enhance binding affinity and selectivity, guiding experimental efforts toward more potent and specific drug candidates. The integration of computational chemistry with traditional wet-lab approaches has accelerated the discovery process significantly.

The versatility of 3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-isoindolone extends beyond its role as a direct therapeutic agent; it also serves as a scaffold for identifying lead compounds through high-throughput screening (HTS) campaigns. HTS platforms allow researchers to rapidly test thousands of compounds against biological assays, identifying those with promising activity that can then be optimized further. The structural features of this molecule make it well-suited for such screens due to its ability to engage multiple binding pockets within biological targets.

In conclusion,3-(Aminomethyl)-6-chloro-2-methyl-2,3-dihydro-1H-is... (CAS No. 2060046...